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An In-Depth Technical Guide to the Physical Properties of 4-Chloro-5,6-dimethoxypyrimidine

Introduction

4-Chloro-5,6-dimethoxypyrimidine is a heterocyclic organic compound belonging to the
pyrimidine family.[1] Its structure, featuring a pyrimidine ring substituted with a chlorine atom
and two methoxy groups, makes it a valuable and versatile intermediate in medicinal chemistry
and drug discovery.[1] The strategic placement of these functional groups—a reactive chloro
group for nucleophilic substitution and electron-donating methoxy groups that influence the
ring's electronic properties—renders it a key building block for the synthesis of more complex,
biologically active molecules. This guide provides a detailed examination of its core physical
properties, the analytical methods used for its characterization, and the standard protocols for
its handling, aimed at researchers and scientists in the field of drug development.

Physicochemical Characteristics

The fundamental physical and chemical properties of a compound are critical for its application
in synthesis, determining factors such as reaction conditions, solvent selection, and purification
methods.
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Core Properties

The primary physicochemical data for 4-Chloro-5,6-dimethoxypyrimidine are summarized

below. These values are essential for laboratory use, from calculating molar equivalents to

establishing appropriate storage conditions.

Property Value Source(s)
CAS Number 5193-88-4 [L1[2113114]
Molecular Formula CeH7CIN202 [1114]
Molecular Weight 174.59 g/mol [4115]
White to off-white crystalline
Appearance ] [1]
solid
Data not consistently available;
requires experimental
) ) determination. Similar
Melting Point ) N/A
compounds like 6-Chloro-2,4-
dimethoxypyrimidine melt at
70-76°C.[6][7]
Boiling Point No data available [4]
- Exhibits moderate solubility in
Solubility ] N/A
polar organic solvents.[1]
N Store at 2-8°C under an inert
Storage Conditions N/A

atmosphere.[4]

Molecular Structure

The arrangement of atoms in 4-Chloro-5,6-dimethoxypyrimidine is foundational to its

reactivity and physical behavior. The pyrimidine core is a six-membered aromatic heterocycle

containing two nitrogen atoms at positions 1 and 3.

Caption: Molecular structure of 4-Chloro-5,6-dimethoxypyrimidine.
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Spectroscopic and Analytical Profile

Structural confirmation and purity assessment of 4-Chloro-5,6-dimethoxypyrimidine rely on a
combination of spectroscopic techniques. While raw spectral data is proprietary to individual
suppliers, the expected characteristics can be inferred from the molecular structure.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H NMR is expected to show a singlet
for the proton at the C2 position of the pyrimidine ring. Additionally, two distinct singlets
corresponding to the two methoxy groups (-OCHs) at positions 5 and 6 would be observed,
as they are in different chemical environments. 13C NMR would further confirm the carbon
skeleton, showing six unique signals for the six carbon atoms in the molecule. Spectral data,
including *H NMR, is available from various chemical suppliers for verification.[8]

e Infrared (IR) Spectroscopy: The IR spectrum would be characterized by C-H stretching
vibrations from the methoxy groups and the aromatic ring, C=N and C=C stretching
vibrations characteristic of the pyrimidine ring, and C-O stretching from the methoxy ethers.
The C-ClI stretch would also be present, typically in the fingerprint region.

e Mass Spectrometry (MS): Mass spectrometry would confirm the molecular weight of the
compound. The mass spectrum would show a molecular ion peak (M+) corresponding to the
calculated molecular weight (174.59 g/mol ). A characteristic isotopic pattern (M+2 peak) at
approximately one-third the intensity of the M+ peak would be observed, confirming the
presence of a single chlorine atom.

Standard Experimental Protocols

To ensure data integrity and reproducibility, the physical properties of chemical compounds
must be determined using standardized, validated methods.

Melting Point Determination (Capillary Method)

The melting point is a critical indicator of purity. For a crystalline solid, a sharp melting range
typically signifies high purity, whereas a broad and depressed range suggests the presence of
impurities.

Principle: This protocol is based on the visual determination of the temperature at which the
solid phase transitions to the liquid phase upon controlled heating.
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Methodology:

o Sample Preparation: A small amount of the dry, crystalline 4-Chloro-5,6-
dimethoxypyrimidine is finely crushed into a powder. The open end of a glass capillary
tube is pressed into the powder, and the tube is tapped gently to pack a 2-3 mm column of
the sample at the sealed end.

o Apparatus Setup: The capillary tube is placed into a calibrated digital melting point
apparatus.

e Rapid Heating (Scouting): The temperature is increased rapidly to obtain a rough estimate of
the melting point. This prevents excessive time spent on slow heating far from the actual
melting temperature.

o Accurate Determination: A fresh sample is prepared. The apparatus is heated to
approximately 20°C below the estimated melting point. From this point, the temperature is
increased slowly, at a rate of 1-2°C per minute.

o Causality Note: A slow heating rate is crucial for ensuring thermal equilibrium between the
sample, the thermometer, and the heating block. This prevents thermal lag and yields an
accurate melting range.

» Data Recording: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
melting range is reported as Ti - Ta.

General Workflow for Physicochemical Analysis

The comprehensive characterization of a chemical intermediate like 4-Chloro-5,6-
dimethoxypyrimidine follows a logical workflow to establish its identity, purity, and key
physical properties before its use in further applications.
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Phase 1: Identity & Purity
Sample Acquisition
(4-Chloro-5,6-dimethoxypyrimidine)

'

Spectroscopic Confirmation
(NMR, IR, MS)

Purity Assessment
(HPLC, GC)

Phase 2: Physical |Property Determination

Melting Point Analysis

Solubility Screening
(Various Solvents)

Hygroscopicity & Stability Test

Phase 3: Documentation

(Data Compilation & Analysisj

:

(Certificate of Analysis (CoA) Generation]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3037651?utm_src=pdf-custom-synthesis#bc-rfq
https://cymitquimica.com/cas/5193-88-4/?items=100
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB43039595.htm
http://www.ivychem.com/prod.php?id=174429
https://www.bldpharm.com/products/5193-88-4.html
https://cymitquimica.com/products/3D-FAA19388/5193-88-4/4-chloro-56-dimethoxypyrimidine/
https://www.thermofisher.com/order/catalog/product/B21696.14
https://www.thermofisher.com/order/catalog/product/B21696.06
https://www.chemicalbook.com/SpectrumEN_5193-88-4_HNMR.htm
https://www.benchchem.com/product/b3037651/docs#physical-properties-of-4-chloro-5-6-dimethoxypyrimidine
https://www.benchchem.com/product/b3037651/docs#physical-properties-of-4-chloro-5-6-dimethoxypyrimidine
https://www.benchchem.com/product/b3037651/docs#physical-properties-of-4-chloro-5-6-dimethoxypyrimidine
https://www.benchchem.com/product/b3037651/docs#physical-properties-of-4-chloro-5-6-dimethoxypyrimidine
https://www.benchchem.com/product/b3037651?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3037651?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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